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Compound of Interest

Compound Name: 4-Boc-Aminopiperidine

Cat. No.: B043040

An In-Depth Technical Guide to the Safe Handling of 4-Boc-Aminopiperidine

For researchers, scientists, and drug development professionals, a comprehensive
understanding of the safety and handling precautions for chemical reagents is paramount. This
guide provides a detailed overview of the safe handling procedures for 4-Boc-aminopiperidine
(CAS No. 73874-95-0), a common building block in pharmaceutical synthesis.

Hazard Identification and Classification

4-Boc-aminopiperidine is classified as a hazardous substance. It is crucial to be aware of its
potential health effects and physical hazards. The primary hazards are summarized in the table

below.
Hazard Classification Description
Acute Oral Toxicity Harmful if swallowed.[1][2]

) ] o Causes skin irritation, and in some
Skin Corrosion/Irritation o )
classifications, severe skin burns.[1][2][3][4]

Causes eye irritation or serious eye damage.[1]

[21(31[4]

Serious Eye Damage/Irritation

Respiratory Tract Irritation Causes respiratory tract irritation if inhaled.[3][4]
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Signal Word: Danger or Warning[1][3]

Hazard Statements:

e H302: Harmful if swallowed.[2][5]

o H314: Causes severe skin burns and eye damage.[2][5]
e H315: Causes skin irritation.

e H319: Causes serious eye irritation.

o H335: May cause respiratory irritation.

e H290: May be corrosive to metals.[5]

Physical and Chemical Properties

A summary of the key physical and chemical properties of 4-Boc-aminopiperidine is provided

below.
Property Value
Appearance White to off-white crystalline powder or solid.[3]
[4]
Molecular Formula C10H20N202
Molecular Weight 200.28 g/mol
Melting Point 162-166 °C[4]
Flash Point Not available.[3][6]
Autoignition Temperature Not available.[3]

Safe Handling and Storage Protocols

Proper handling and storage are critical to minimizing the risks associated with 4-Boc-
aminopiperidine.
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Engineering Controls:

e Work should be conducted in a well-ventilated area, preferably under a chemical fume hood.

[1]14]

» Facilities must be equipped with an eyewash station and a safety shower in close proximity
to the workstation.[3][4]

Handling Procedures:

Avoid all personal contact, including inhalation of dust.[5]

Minimize dust generation and accumulation.[1][3]

Do not eat, drink, or smoke when using this product.[1][5]

Wash hands thoroughly after handling and before breaks.[6][7]

Ensure containers are kept tightly closed when not in use.[3][5]
Storage Conditions:

e Store in a cool, dry, and well-ventilated place.[3][5][6]

o Keep containers tightly sealed.[3][5][6]

o Store away from incompatible materials such as strong oxidizing agents and strong acids.[4]

[6]

Personal Protective Equipment (PPE)

The use of appropriate personal protective equipment is mandatory when handling 4-Boc-
aminopiperidine.
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PPE Type Specifications

Wear appropriate protective eyeglasses or
) chemical safety goggles conforming to OSHA's
Eye/Face Protection i ] ]
eye and face protection regulations in 29 CFR

1910.133 or European Standard EN166.[1][3][4]

Wear appropriate protective gloves and clothing
to prevent skin exposure.[1][3][4] Gloves must

Skin Protection ) ) )
be inspected prior to use and disposed of

properly.[7]

If exposure limits are exceeded or irritation is

experienced, use a NIOSH/MSHA or European
Respiratory Protection Standard EN 149 approved respirator. A dust

mask of type N95 (US) or a particulate filter

conforming to EN 143 are recommended.[1][4]

Experimental Protocols: Spill and Exposure
Management

Detailed methodologies for managing accidental spills and exposures are outlined below.
Accidental Release Measures:

o Evacuate Personnel: Evacuate personnel to safe areas.[7]

o Ensure Ventilation: Ensure adequate ventilation.[3][6]

e Don PPE: Use proper personal protective equipment as indicated for handling.[3][6]

e Containment and Clean-up:

o For small spills, sweep or vacuum up the material and place it into a suitable, labeled
disposal container.[3][6]

o Avoid generating dust during clean-up.[3][5][6]
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o Do not let the product enter drains.[6][7]

First-Aid Measures:

Exposure Route First-Aid Protocol

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the
Eye Contact ) ) ]

upper and lower eyelids. Seek immediate

medical attention.[1][3][4]

Immediately flush skin with plenty of water for at
) least 15 minutes while removing contaminated
Skin Contact . . . .
clothing and shoes. Seek immediate medical

attention.[1][3][4]

Remove from exposure and move to fresh air

immediately. If not breathing, give artificial
Inhalation respiration. If breathing is difficult, give oxygen.

Seek immediate medical attention. Do not use

mouth-to-mouth resuscitation.[3]

Do NOT induce vomiting. If the person is
conscious and alert, rinse their mouth and drink

Ingestion 2-4 cupfuls of milk or water. Never give anything
by mouth to an unconscious person. Seek

immediate medical attention.[1][3][4]

Fire-Fighting Measures

o Suitable Extinguishing Media: Use water spray, dry chemical, carbon dioxide, or chemical
foam.[3][6]

e Hazardous Combustion Products: During a fire, irritating and highly toxic gases such as
nitrogen oxides (NOx), carbon monoxide (CO), and carbon dioxide (CO2) may be generated.

[1][6]

o Protective Equipment for Firefighters: As in any fire, wear a self-contained breathing
apparatus (SCBA) in pressure-demand, MSHA/NIOSH (approved or equivalent), and full
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protective gear.[1][3][6]

Visualized Workflows and Logical Relationships

To further clarify the safety protocols, the following diagrams illustrate key workflows and logical
relationships for handling 4-Boc-aminopiperidine.
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Safe Handling Workflow for 4-Boc-aminopiperidine
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Review MSDS

'

Ensure Eyewash & Safety Shower are Accessible

'

Don Appropriate PPE
(Goggles, Gloves, Lab Coat)

Haneling

Work in a Chemical Fume Hood

'

Weigh and Handle with Care
(Avoid Dust Generation)

'

Keep Container Tightly Closed

Post-Hgndling

Decontaminate Work Area

'

Dispose of Waste Properly

'

Remove PPE and Wash Hands

Click to download full resolution via product page

Caption: A step-by-step workflow for the safe handling of 4-Boc-aminopiperidine.
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Emergency Response for Accidental Exposure
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [safety and handling precautions for 4-Boc-
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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